Cas no 1781171-85-4 (3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 1781171-85-4
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5047155
• Update Time: 2025-06-15

3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid
• 3-[1-(oxolan-3-yl)pyrazol-4-yl]propanoic acid
• 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C10H14N2O3/c13-10(14)2-1-8-5-11-12(6-8)9-3-4-15-7-9/h5-6,9H,1-4,7H2,(H,13,14)
• InChI Key： DTLZMISSXMACDX-UHFFFAOYSA-N
• SMILES： O1CCC(C1)N1C=C(C=N1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: -0.1
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid

Introduction to 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid (CAS No. 1781171-85-4)

3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid, identified by its CAS number 1781171-85-4, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural framework that combines an oxolan ring with a pyrazole moiety, has garnered attention due to its potential applications in drug discovery and therapeutic development. The structural complexity of this compound suggests a multifaceted role in biological interactions, making it a subject of extensive investigation in recent years.

The pyrazole scaffold is well-known for its presence in numerous pharmacologically active agents, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of an oxolan ring into the molecular structure of 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid introduces additional functional groups that can modulate the compound's biological activity. This hybrid structure has the potential to enhance binding affinity and selectivity towards target enzymes or receptors, which is crucial for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate both oxolan and pyrazole moieties. These compounds have shown promise in various preclinical studies, demonstrating efficacy in models of inflammation, oxidative stress, and tumor growth. The structural features of 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid make it a valuable candidate for further exploration in these areas.

The synthesis of 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex molecular framework efficiently. These techniques not only facilitate the synthesis but also allow for the introduction of various substituents at specific positions within the molecule, enabling fine-tuning of its biological properties.

The biological activity of 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid has been evaluated through in vitro and in vivo studies. Preliminary results indicate that this compound exhibits inhibitory effects on several key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of COX inhibitors in the treatment of chronic inflammatory diseases. Additionally, the compound has shown potential as an antioxidant agent, capable of scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage.

The structural flexibility offered by the oxolan and pyrazole moieties allows for diverse interactions with biological targets. This adaptability makes 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid a versatile scaffold for drug design. By modifying specific functional groups within the molecule, researchers can optimize its binding affinity and selectivity towards particular therapeutic targets. Such modifications are essential for developing drugs with improved efficacy and reduced side effects.

In conclusion, 3-[1-(Oxolan-3-yl)-1H-pyrazol-4-yl]propanoic acid (CAS No. 1781171-85-4) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. Continued research into this compound will likely uncover additional applications in areas such as inflammation management, cancer therapy, and neuroprotection.